Cas no 105872-15-9 (1H-Isoindole-1,3(2H)-dione, 2-(3-chloro-2-fluorophenyl)hexahydro-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(3-chloro-2-fluorophenyl)hexahydro-
• CAS No: 105872-15-9
• MF: C₁₄H₁₃ClFNO₂
• MW: 281.709926366806
• CID: 1162136
• Update Time: 2024-07-26

1H-Isoindole-1,3(2H)-dione, 2-(3-chloro-2-fluorophenyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(3-chloro-2-fluorophenyl)hexahydro-

• Inchi： 1S/C14H13ClFNO2/c15-10-6-3-7-11(12(10)16)17-13(18)8-4-1-2-5-9(8)14(17)19/h3,6-9H,1-2,4-5H2
• InChI Key： VTJPIBQNUMJMEC-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(CCCC2)C(=O)N1C1=CC=CC(Cl)=C1F

Computed Properties

• Exact Mass: 281.06199

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 486.2±35.0 °C(Predicted)
• PSA: 37.38
• pka: -1.81±0.20(Predicted)